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Compound of Interest

Compound Name: LK-614

Cat. No.: B1674911

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling and proper disposal of
LK-614, a membrane-permeable iron chelator. Adherence to these procedures is critical for
ensuring laboratory safety and environmental compliance.

Introduction to LK-614

LK-614, chemically identified as Benzamide, N-hydroxy-3,4-dimethoxy-N-methyl- (CAS No.
82461-57-2), is an iron chelator used in research, particularly in studies related to
cardiovascular disease and organ preservation.[1][2][3][4] Its ability to permeate cell
membranes allows it to mitigate cold-induced cellular damage by binding intracellular iron.[1]

Physical and Chemical Properties

While a specific Safety Data Sheet (SDS) for LK-614 is not readily available, the following table
summarizes the properties of the closely related compound, benzamide, to provide an informed
basis for safe handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1674911?utm_src=pdf-interest
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://academic.oup.com/icvts/article/10/2/181/644455
https://pubmed.ncbi.nlm.nih.gov/19842888/
https://pubmed.ncbi.nlm.nih.gov/19914924/
https://www.tandfonline.com/doi/abs/10.1080/08941930903214735
https://academic.oup.com/icvts/article/10/2/181/644455
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value (for Benzamide)
Appearance White crystalline solid
Molecular Formula C10H13NO4

Molecular Weight 211.21 g/mol

Solubility Soluble in DMSO.[5] Insoluble in water.
Stability Stable under normal laboratory conditions.

Dry, dark, and at 0-4°C for short term (days to
Storage weeks) or -20°C for long term (months to years).

[5]

Toxicological Data (Based on Benzamide)

The following table outlines the known hazards associated with benzamide, which should be

considered when handling LK-614.

Hazard

Description

Acute Toxicity (Oral)

Harmful if swallowed.[6][7]

Germ Cell Mutagenicity

Suspected of causing genetic defects.[6][7]

Routes of Exposure

Inhalation, ingestion, skin and eye contact.

Health Effects

May cause irritation to the skin, eyes, and

respiratory tract.

First Aid: Ingestion

Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[6][7]

First Aid: Skin Contact

Gently wash with plenty of soap and water.[6]

First Aid: Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[6]

First Aid: Inhalation

Remove person to fresh air and keep

comfortable for breathing.[6]
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Personal Protective Equipment (PPE) and Safe
Handling

Due to the potential hazards, the following PPE and handling procedures are mandatory when
working with LK-614:

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) inspected before use.
o Eye Protection: Use safety glasses with side shields or chemical safety goggles.
» Skin and Body Protection: A lab coat must be worn.

o Respiratory Protection: Use a certified respirator if working with the solid form outside of a
fume hood.

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust. Wash hands thoroughly after handling.[6]

Hypothetical Experimental Protocol: Iron Chelation
in Cell Culture

The following is a representative protocol for using LK-614 to study its effects on iron chelation
in a cell culture model.

o Preparation of LK-614 Stock Solution:
o Dissolve solid LK-614 in dimethyl sulfoxide (DMSO) to prepare a 10 mM stock solution.
o Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
e Cell Culture Treatment:
o Culture cells to the desired confluency in a suitable medium.

o Dilute the LK-614 stock solution in the cell culture medium to the final working
concentration (e.g., 10-100 pM).
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o Remove the existing medium from the cells and replace it with the LK-614-containing
medium.

o Incubate the cells for the desired period (e.g., 24 hours) at 37°C in a humidified incubator.

o Post-Treatment Analysis:

o After incubation, collect the cell lysate and/or conditioned medium for downstream
analysis of iron levels, cell viability, or other relevant markers.

Proper Disposal Procedures for LK-614

All waste containing LK-614, including pure compound, solutions, and contaminated materials,
must be treated as hazardous chemical waste.

Step 1: Waste Segregation and Collection
e Solid Waste:
o Collect unused or expired solid LK-614 in a clearly labeled, sealed container.

o Place all contaminated materials (e.g., weighing paper, pipette tips, gloves) in a
designated, sealed hazardous waste bag or container.

e Liquid Waste:

o Collect all solutions containing LK-614 (e.g., unused stock solutions, cell culture medium)
in a dedicated, sealed, and chemically compatible (e.g., high-density polyethylene) waste
container.

o Do not mix with other incompatible waste streams.
Step 2: Labeling

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
("Benzamide, N-hydroxy-3,4-dimethoxy-N-methyl-"), and the CAS number ("82461-57-2").

Step 3: Storage

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/product/b1674911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Store waste containers in a designated satellite accumulation area within the laboratory.
e Ensure containers are kept closed except when adding waste.
Step 4: Disposal

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[8]

e Do not dispose of LK-614 down the drain or in the regular trash.

Visualizing the Disposal Workflow
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LK-614 Disposal Workflow
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Caption: Workflow for the proper disposal of LK-614 waste.

Summary

The proper handling and disposal of LK-614 are paramount for maintaining a safe laboratory
environment and adhering to regulatory standards. By following these guidelines, researchers
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can minimize risks and ensure that this valuable research chemical is managed responsibly
from acquisition to disposal. Always consult your institution's specific chemical hygiene plan
and EHS office for additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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